Cas no 36705-82-5 (2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid)

• Product name: 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid
• CAS No: 36705-82-5
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 2112156
• PubChem ID: 135767897

2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyphenyl)-4-Thiazolecarboxylic acid
• YSKMZPAUCUGNFT-UHFFFAOYSA-N
• 36705-82-5
• 2-(4-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid
• DA-28165
• 2-(4-Hydroxyphenyl)thiazole-4-carboxylicacid
• Z381355490
• EN300-64189
• 2-(4-HydroxyphenyI)-1,3-thiazole-4-carboxylic acid
• 2-(4-Hydroxyphenyl)thiazole-4-carboxylic acid
• A1-10552
• 4-Thiazolecarboxylic acid, 2-(4-hydroxyphenyl)-
• AKOS009312059
• SCHEMBL1785557
• CS-0216887
• LBA70582
• H28599
• 849-925-9
• 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid

• MDL： MFCD11179450
• Inchi： InChI=1S/C10H7NO3S/c12-7-3-1-6(2-4-7)9-11-8(5-15-9)10(13)14/h1-5,12H,(H,13,14)
• InChI Key： YSKMZPAUCUGNFT-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)O)C2=NC(=CS2)C(=O)O

Computed Properties

• Exact Mass: 221.01466426g/mol
• Monoisotopic Mass: 221.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 214-216 °C
• Boiling Point: 493.0±51.0 °C at 760 mmHg
• Flash Point: 252.0±30.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid

Introduction to 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid (CAS No. 36705-82-5)

2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid (CAS No. 36705-82-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and hydroxyphenyl moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid is defined by a thiazole ring fused to a carboxylic acid group, with a 4-hydroxyphenyl substituent. This structural arrangement confers the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological functions. The presence of the hydroxyl group on the phenyl ring also contributes to its potential for forming hydrogen bonds, enhancing its interactions with biological targets.

Recent studies have highlighted the multifaceted biological activities of 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid. One of the most notable areas of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid has shown promising antitumor properties. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, studies have shown that this compound can downregulate the expression of Bcl-2, an anti-apoptotic protein, while upregulating Bax, a pro-apoptotic protein. These findings suggest that 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid could be a potential lead compound for developing new anticancer drugs.

The pharmacokinetic profile of 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid has also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects.

In the realm of drug discovery, 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid serves as an important scaffold for the design and synthesis of novel compounds with enhanced therapeutic properties. Chemists have explored various structural modifications to improve its potency and selectivity. For example, substituting different functional groups on the phenyl ring or modifying the thiazole moiety can lead to derivatives with improved pharmacological profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid-based drugs in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings underscore the potential of this compound as a future therapeutic agent.

In conclusion, 2-(4-Hydroxy-phenyl)-thiazole-4-carboxylic Acid (CAS No. 36705-82-5) is a promising compound with a wide range of biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.